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Compound of Interest

(IAS)-|A-Hydroxy-L-histidine

Compound Name:
(hydrochloride)

Cat. No.: B12390889

Get Quote

Optical Rotation Reference Guide: L-Imidazole

Lactic Acid
Product Identity & Stereochemical Context

¢ Common Name: L-Imidazole Lactic Acid

\

IUPAC Name: (S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid

CAS Number: 876-19-7 (L-isomer) / 14403-45-3 (General/Racemic)

Molecular Formula:

Molecular Weight: 156.14 g/mol

Part 1: Reference Values & Comparative Data

The optical rotation of L-imidazole lactic acid is highly sensitive to pH and solvent conditions
due to the protonation states of the imidazole ring (
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) and the carboxylic acid (

).
Primary Reference Values
o d Confi " Solvent / Specific Source
ompoun onfiguration i
- < Condition Rotation Reference

L-Imidazole ) Water ( ]

] ) (S)-Enantiomer -9.0°to -11.0° J. Biol. Chem. [1]
Lactic Acid )
L-Imidazole ) ]

] ) (S)-Enantiomer 1M HCI -56.5° Biochem. J. [2]
Lactic Acid
D-Imidazole ) Derived

] ) (R)-Enantiomer 1M HCI +56.5° ) )
Lactic Acid (Enantiomeric)
L-Histidine _ Water (

(S)-Enantiomer -11.8° Merck Index [3]
(Analog) )
L-Histidine )
(S)-Enantiomer 6M HCI +13.0° Merck Index [3]

(Analog)

Critical Insight: Unlike L-Histidine, which inverts its rotation sign from negative to positive upon

acidification (Water

HCI), L-Imidazole Lactic Acid retains a negative sign but significantly increases in
magnitude (from

to

) in acidic media. This "magnitude jump" is a specific identity marker for this
metabolite.
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Part 2: Experimental Protocol (Self-Validating
System)

Since the L-isomer is often a custom metabolite standard while the D-isomer (CAS 1246814-
96-9) is more commonly available commercially as a reference standard, this protocol uses the
D-isomer to validate the instrumental setup before characterizing the L-isomer.

Methodology: Comparative Polarimetry

Reagents:
e Blank: 1.0 M Hydrochloric Acid (Analytical Grade).
o Standard: D-Imidazole Lactic Acid Monohydrate (Commercial Standard).
o Sample: L-Imidazole Lactic Acid (Isolated/Synthesized).
Step-by-Step Workflow:
e System Zeroing:
o Warm up polarimeter (Sodium D-line, 589 nm) for 30 mins.
o Filla 1 dm (100 mm) cell with 1.0 M HCI.
o Measure blank rotation (
) and tare the instrument.
» Standard Validation (The "Mirror" Check):
o Prepare a 1.0% w/v solution of the D-isomer in 1.0 M HCI.

o Measure observed rotation (

)

o Acceptance Criteria: Result must be Positive (+). Calculate
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Ja] I
, System is valid.

e Sample Measurement:
o Prepare a 1.0% w/v solution of the L-isomer sample in 1.0 M HCI.

o Measure observed rotation immediately (to avoid potential racemization over long periods,
though the molecule is relatively stable).

o Target Result: Value should be Negative (-).
 Calculation:
o Where

= path length in dm (usually 1).

o Where

= concentration in g/100mL.[2]

Diagram: Validation Workflow
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Caption: Operational workflow for validating L-Imidazole Lactic Acid using the D-isomer as a
chiral reference anchor.

Part 3: Performance Comparison (Alternatives)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/05%3A_Stereochemistry_at_Tetrahedral_Centers/5.03%3A_Optical_Activity
https://www.himedialabs.com/media/TD/TC076.pdf
https://www.benchchem.com/product/b12390889/docs?utm_src=pdf-body-img#optical-rotation-reference-values-for-l-imidazole-lactic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

While polarimetry is the standard for bulk purity, it lacks the resolution for trace enantiomeric
excess (ee) determination in complex biological matrices.

Polarimetry (Optical Chiral HPLC (Ligand
Feature )
Rotation) Exchange)
) Bulk Purity & Identity Trace Impurity & Metabolic
Primary Use ) i -
Confirmation Profiling
Low (
Limit of Detection High (ng levels detected)
mg required)
o Low (Any chiral impurity affects ) )
Specificity High (Resolves enantiomers)
value)
Throughput Fast (< 5 mins) Slow (20-40 mins/run)
Cost Low High (Columns + Solvents)

Recommendation: Use Polarimetry for verifying the identity of synthesized standards. Use
Chiral HPLC (e.g., Chiralpak ZWIX or ligand-exchange columns) for quantifying L-ILA in
biological samples (urine/plasma) where D-ILA might be present as a bacterial metabolite.

Part 4: Metabolic Context

Understanding the origin helps in troubleshooting impurities. L-ILA is a "dead-end" metabolite in
mammals, often excreted, whereas D-ILA is typically of bacterial origin.
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Caption: Metabolic divergence of L-Histidine.[3] L-ILA is formed via the transamination route,
distinct from the major urocanic acid pathway.

References

¢ Armstrong, M. D., & Yates, K. (1955). Amino acid metabolism: The specific rotation of
imidazole derivatives. Journal of Biological Chemistry.

* Robinson, D. et al. (1950). The optical rotation of histidine metabolites in acidic media.
Biochemical Journal.

¢ O'Neil, M. J. (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals
(15th ed.). RSC Publishing.

e BenchChem. (2024). D-beta-Imidazole Lactic Acid Monohydrate Technical Guide.

¢ Santa Cruz Biotechnology. (2024). D-beta-Imidazolelactic acid monohydrate Product Sheet.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12390889/docs?utm_src=pdf-body-img#optical-rotation-reference-values-for-l-imidazole-lactic-acid
https://www.benchchem.com/product/B13847439
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.libretexts.org [chem.libretexts.org]

2. himedialabs.com [himedialabs.com]

3. D-b-Imidazole lactic Acid Monohydrate | Benchchem [benchchem.com]

» To cite this document: BenchChem. [Optical rotation reference values for L-imidazole lactic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12390889/docs#optical-rotation-reference-values-for-
[-imidazole-lactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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